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Compound of Interest

Compound Name: ICG-amine

Cat. No.: B12419035 Get Quote

Essential Safety and Handling Guide for ICG-
amine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical information for the proper

handling and disposal of ICG-amine, a near-infrared fluorescent probe. Adherence to these

guidelines is essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)
The primary defense against potential exposure to ICG-amine is the consistent and correct use

of Personal Protective Equipment. As a powdered substance, ICG-amine can cause skin, eye,

and respiratory irritation[1][2][3][4]. The following PPE is mandatory when handling ICG-amine
in its solid form and when working with its solutions.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must conform to EN 166 (EU)

or be NIOSH (US) approved,

with side-shields to protect

against dust particles and

splashes[1].

Face Shield

To be worn in conjunction with

safety goggles, particularly

when handling larger

quantities or when there is a

significant risk of splashing.

Hand Protection Nitrile Gloves

Disposable nitrile gloves are

required for handling ICG-

amine. Gloves must be

inspected before use and

changed immediately if

contaminated. For extended

handling, consider double-

gloving.

Respiratory Protection Air-Purifying Respirator (APR)

When handling the powder

outside of a certified chemical

fume hood, a NIOSH-approved

half-mask or full-face APR with

P100 filters is necessary to

prevent inhalation of dust

particles.

Protective Clothing Laboratory Coat

A full-length lab coat must be

worn to protect skin and

personal clothing from

contamination.

Closed-toe Shoes

Required at all times within the

laboratory to protect feet from

spills.
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Hazard Identification and First Aid
ICG-amine is classified as a substance that can cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335). In case of exposure, follow these

first aid measures immediately:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do so. Continue rinsing. If

eye irritation persists, seek medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing and wash

it before reuse. If skin irritation occurs, get

medical advice.

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If you feel unwell,

seek medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a POISON CENTER or doctor if you feel

unwell.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial to minimize exposure and ensure a safe working environment

when handling ICG-amine.

Workflow for Safe Handling of ICG-amine Powder
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1. Preparation

2. Weighing and Dissolving

3. Post-Handling & Cleanup

Designate Handling Area
(Fume Hood Recommended)

Don All Required PPE

Gather Materials
(Balance, Spatula, Solvent, etc.)

Carefully Weigh ICG-amine Powder

Proceed to handling

Dissolve in Appropriate Solvent
(e.g., DMSO)

Decontaminate Work Area

After use

Dispose of Waste Properly

Doff PPE Correctly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of ICG-amine powder.
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Storage and Disposal
Proper storage and disposal are critical for safety and to maintain the integrity of ICG-amine.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Protect from light and moisture.

For long-term storage, keep at <-15°C.

Reconstituted DMSO stock solutions can be stored at <-15°C for up to two weeks.

Disposal:

Dispose of ICG-amine and its container as hazardous waste in accordance with local,

regional, and national regulations.

Do not allow the product to enter drains.

Contaminated packaging should be handled in the same way as the substance itself.

Spills should be cleaned up mechanically, avoiding dust formation, and placed in appropriate

containers for disposal.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure

a safe laboratory environment when working with ICG-amine. Always consult the most recent

Safety Data Sheet (SDS) for comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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